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Compound of Interest

Compound Name: Nickel;yttrium

Cat. No.: B577347

For researchers, scientists, and drug development professionals seeking materials with
superior durability for demanding applications, this guide offers a comparative analysis of the
wear resistance of Nickel-Yttrium (Ni-Y) alloys against standard high-performance nickel
superalloys. This report synthesizes experimental data to provide an objective performance
comparison.

The addition of yttrium to nickel-based alloys has been a subject of interest primarily for
enhancing high-temperature oxidation and creep resistance. However, recent studies have
explored its effects on the tribological properties of these alloys, suggesting potential
improvements in wear resistance. This guide consolidates available data to compare the wear
performance of Ni-Y systems with established nickel superalloys like Inconel and Hastelloy.

Quantitative Wear Performance Data

The following table summarizes the wear resistance data from different experimental studies. It
is important to note that the experimental conditions across the studies were not identical,
which may influence the results. Direct comparison should be made with caution.
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Ni-Y Alloys
~0.0016
54Ni-45Ti- Pin-on- cms Not
_ 10 1800 [1]
1Y Disk (Volume Reported
Loss)
~0.0012
53Ni-45Ti- Pin-on- cm?3 Not
. 10 1800 [1]
2Y Disk (Volume Reported
Loss)
~0.0015
52Ni-45Ti- Pin-on- cm?3 Not
_ 10 1800 [1]
3Y Disk (Volume Reported
Loss)
Standard
Nickel
Alloys
0.0027
Inconel Pin-on- Not mm?3/m Not
. 10 . (2]
625 Disk Specified (Wear Reported
Rate)
~1.2x10%
Hastelloy Pin-on- mm3/m
_ 10 882 ~0.6-0.7 [1]
C276 Disk (Wear
Rate)
1.5x10°3
Inconel Ball-on- Not mm3/Nm
. 10 N 0.2402 [3]
718 Disk Specified (Wear
Rate)
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Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to
ensure a clear understanding of the data presented.

Wear Testing of Ni-Ti-Y Alloys[1]

e Apparatus: Pin-on-disk tribometer.

e Specimen Preparation: Cylindrical pins with average diameters of 15.2 mm and heights of 6
mm were prepared using a powder metallurgy technique. The base composition was 55%
Nickel and 45% Titanium, with yttrium added at 1, 2, and 3 wt% at the expense of nickel. The
powders were compacted under pressures ranging from 400 to 650 MPa and then sintered
in a two-step process under vacuum.

» Test Conditions:
o Counterface Disk: Not specified.
o Applied Loads: 2, 5, 10, and 15 N.
o Sliding Time: 5, 10, 15, and 20 minutes.
o Sliding Speed: Not explicitly stated, but can be inferred from sliding distance and time.

e Measurement: Wear volume loss was determined from the experimental data.

Wear Testing of Inconel 625[2]

e Apparatus: Pin-on-disk wear testing machine.
e Specimen Preparation: Inconel 625 specimens were used as pins.
o Test Conditions:

o Counterface Disk: Not specified.

o Applied Loads: Varied, with data reported at 10 N.
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o Rotational Speed: 400 rpm.

o Measurement: The wear rate was calculated from the volume loss over the sliding distance.

Wear Testing of Hastelloy C276[1]

o Apparatus: Pin-on-disk tribometer (DUCOM; TR-20LE).

e Specimen Preparation: Cylindrical pins of Hastelloy C276 with a 6 mm diameter and 32 mm
length were used. The surfaces were polished with fine grit emery paper and cleaned with
acetone.

» Test Conditions:
o Counterface Disk: EN 31 stainless steel (hardness 60 HRC).
o Applied Loads: 10, 20, 30, and 40 N.
o Sliding Velocity: 1.47 m/s.
o Environment: Dry sliding at room temperature (298 K).

¢ Measurement: The wear rate and coefficient of friction were recorded.

Wear Testing of Inconel 718[3]

» Apparatus: Ball-on-disk tribometer.

e Specimen Preparation: Inconel 718 rods were cut into discs of 30 mm diameter and 9 mm
thickness.

e Test Conditions:
o Counterface Ball: Silicon carbide.
o Applied Loads: 10, 20, 30, and 40 N.

o Environment: Dry, unlubricated conditions.
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o Measurement: The wear rate and coefficient of friction were measured after each load test.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for the pin-on-disk wear testing

methodology employed in the cited studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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